![molecular formula C13H13NO4 B1522449 Benzyl 3,5-dioxopiperidine-1-carboxylate CAS No. 1228631-19-3](/img/structure/B1522449.png)
Benzyl 3,5-dioxopiperidine-1-carboxylate
Overview
Description
Benzyl 3,5-dioxopiperidine-1-carboxylate is a chemical compound with the CAS Number: 1228631-19-3 . It has a molecular weight of 247.25 . The IUPAC name for this compound is benzyl 3,5-dioxo-1-piperidinecarboxylate .
Molecular Structure Analysis
The InChI code for this compound is1S/C13H13NO4/c15-11-6-12 (16)8-14 (7-11)13 (17)18-9-10-4-2-1-3-5-10/h1-5H,6-9H2
. This code provides a specific representation of the molecule’s structure. Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a refrigerator .Scientific Research Applications
Synthesis of Biologically Active Compounds
Benzyl 3,5-dioxopiperidine-1-carboxylate plays a role in the enantioselective benzylation of methyl 4-oxo-3-piperidinecarboxylate. This process is significant in the preparation of compounds with a chiral 3-benzylpiperidine backbone, which are often found in biologically active compounds (Wang et al., 2018).
Formation of Porous Three-Dimensional Networks
In crystallography, derivatives of this compound are used to form intricate molecular structures. For example, the tert-Butyl 4-carbamoyl-3-methoxyimino-4-methylpiperidine-1-carboxylate is synthesized through a multi-step reaction starting from ethyl N-benzyl-3-oxopiperidine-4-carboxylate, leading to structures with intermolecular N—H⋯O hydrogen bonds forming porous three-dimensional networks (Wang et al., 2008).
Intermediate in Protein Tyrosine Kinase Jak3 Inhibitor Synthesis
This compound derivatives also serve as intermediates in synthesizing novel protein tyrosine kinase Jak3 inhibitors. This highlights its potential in pharmaceutical applications, particularly in designing new therapeutic agents (Chen Xin-zhi, 2011).
Development of Anti-Psoriasis Agents
The compound is instrumental in synthesizing thalidomide derivatives for potential anti-psoriasis treatments. This application signifies its contribution to developing new treatments for chronic skin conditions (Tang et al., 2018).
Photophysical Properties in Lanthanide-based Coordination Polymers
In material science, derivatives of this compound are used in creating lanthanide-based coordination polymers. These compounds are significant for their photophysical properties, useful in various optical and electronic applications (Sivakumar et al., 2011).
Safety and Hazards
The compound is associated with several hazard statements: H302, H315, H319, H335 . These indicate that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing hands thoroughly after handling .
Properties
IUPAC Name |
benzyl 3,5-dioxopiperidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO4/c15-11-6-12(16)8-14(7-11)13(17)18-9-10-4-2-1-3-5-10/h1-5H,6-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWXKJIHFJCWJGM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)CN(CC1=O)C(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601246629 | |
Record name | Phenylmethyl 3,5-dioxo-1-piperidinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601246629 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1228631-19-3 | |
Record name | Phenylmethyl 3,5-dioxo-1-piperidinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1228631-19-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Phenylmethyl 3,5-dioxo-1-piperidinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601246629 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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